Cas no 1053655-57-4 (4-Amino-1-(tetrahydropyranyl)-1H-indazole)

• Product Name: 4-Amino-1-(tetrahydropyranyl)-1H-indazole
• CAS No: 1053655-57-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD10699168
• CID: 1055990
• PubChem ID: 44118232
• Update Time: 2025-10-31

4-Amino-1-(tetrahydropyranyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-4-amine
• 1-(oxan-2-yl)indazol-4-amine
• 4-Amino-1-(tetrahydropyranyl)-1H-indazole
• 1-(oxan-2-yl)-1H-indazol-4-aMine
• 1-(tetrahydro-2H-pyran-2-yl)-4-AMino-1H-indazole
• 4-Amino-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• VXUKYBXQNXUXQM-UHFFFAOYSA-N
• RP05046
• OR43552
• AX8158171
• Y5156
• AM20020152
• 1-(tetrahydro-2H-pyran-2- yl)-1H-indazol-4-amine
• 4-Amino-1-(tetrahydropyranyl)
• SCHEMBL168052
• 4-Amino-1-(tetrahydro-2H-pyran-2-yl)indazole
• AS-67300
• DTXSID60656784
• D82108
• DB-059337
• CS-0155244
• SY308249
• J-503672
• AKOS005258468
• 4-Amino-1-(tetrahydropyranyl)-1H-indazole, AldrichCPR
• 1053655-57-4
• MFCD10699168
• W-204562

• MDL： MFCD10699168
• Inchi： 1S/C12H15N3O/c13-10-4-3-5-11-9(10)8-14-15(11)12-6-1-2-7-16-12/h3-5,8,12H,1-2,6-7,13H2
• InChI Key： VXUKYBXQNXUXQM-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=CC=C(C=2C=N1)N

Computed Properties

• Exact Mass: 217.12200
• Monoisotopic Mass: 217.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 1.7

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 428.7 °C at 760 mmHg
• Flash Point: 213.1 °C
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 53.07000
• LogP: 2.89880

4-Amino-1-(tetrahydropyranyl)-1H-indazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Amino-1-(tetrahydropyranyl)-1H-indazole

Introduction to 4-Amino-1-(tetrahydropyranyl)-1H-indazole (CAS No. 1053655-57-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-Amino-1-(tetrahydropyranyl)-1H-indazole (CAS No. 1053655-57-4) represents a fascinating scaffold with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its indazole core substituted with a tetrahydropyranyl group at the 1-position and an amino group at the 4-position, has garnered attention due to its structural versatility and biological activity. The unique combination of these functional groups not only enhances its solubility and bioavailability but also opens up diverse avenues for further derivatization and application in drug discovery.

Recent advancements in the field have highlighted the compound's role as a key intermediate in synthesizing novel bioactive molecules. The tetrahydropyranyl moiety, known for its ability to improve metabolic stability and binding affinity, has been increasingly incorporated into pharmacophores targeting various therapeutic pathways. For instance, studies have demonstrated its utility in developing small-molecule inhibitors for enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) mutants. These enzymes, aberrantly activated in certain cancers, are critical regulators of energy metabolism and have become promising targets for therapeutic intervention.

The 4-amino group on the indazole ring provides an additional handle for further chemical manipulation, enabling the attachment of diverse pharmacophoric elements through amide, urea, or sulfonamide linkers. This flexibility has been exploited in designing molecules with enhanced selectivity and potency against specific disease targets. Notably, derivatives of 4-Amino-1-(tetrahydropyranyl)-1H-indazole have shown promise in preclinical studies as modulators of kinases and other signaling proteins implicated in inflammatory diseases and neurodegeneration.

In the context of drug development, the synthesis of this compound has been refined through optimized synthetic routes that enhance yield and purity while minimizing side reactions. Modern techniques such as flow chemistry and catalytic hydrogenation have been employed to streamline the process, making it more scalable for industrial applications. The tetrahydropyranyl group's stability under various reaction conditions has also facilitated its use in multi-step syntheses without significant degradation.

From a computational chemistry perspective, molecular modeling studies have revealed that 4-Amino-1-(tetrahydropyranyl)-1H-indazole exhibits favorable interactions with biological targets due to its rigid yet adaptable scaffold. The indazole core is known to mimic the binding pockets of certain enzymes and receptors, while the tetrahydropyranyl group enhances hydrophobic interactions. These insights have guided the design of next-generation analogs with improved pharmacokinetic profiles.

The compound's potential extends beyond oncology; emerging research suggests its utility in addressing central nervous system (CNS) disorders. The ability of indazole derivatives to cross the blood-brain barrier has been leveraged in developing treatments for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that certain analogs can modulate neurotransmitter release and receptor activity, offering a new paradigm for therapeutic intervention.

Environmental considerations have also been integrated into the development of this compound. Efforts to optimize synthetic methodologies have focused on reducing waste generation and utilizing sustainable reagents without compromising efficiency. Green chemistry principles have been applied to minimize hazardous byproducts, ensuring compliance with regulatory standards while maintaining high yields.

The role of 4-Amino-1-(tetrahydropyranyl)-1H-indazole as a building block for drug discovery continues to evolve with advancements in biotechnology and synthetic chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by combining experimental synthesis with high-throughput screening platforms to identify lead compounds rapidly. This interdisciplinary approach is accelerating the translation of laboratory discoveries into clinical candidates.

In conclusion, 4-Amino-1-(tetrahydropyranyl)-1H-indazole (CAS No. 1053655-57-4) stands out as a versatile intermediate with broad applications in medicinal chemistry and chemical biology. Its unique structural features enable the design of novel therapeutics targeting diverse diseases, while ongoing research continues to uncover new mechanisms of action. As synthetic methodologies advance and computational tools become more sophisticated, this compound will undoubtedly play a pivotal role in shaping the future of drug development.